2-(iodomethyl)hexahydro-2H-cyclopenta[b]furan

• IUPAC Name: 2-(iodomethyl)-3,3a,4,5,6,6a-hexahydro-2H-cyclopenta[b]furan
• InChI: InChI=1S/C8H13IO/c9-5-7-4-6-2-1-3-8(6)10-7/h6-8H,1-5H2
• InChI Key: TUOKGPUGQNUMBW-UHFFFAOYSA-N
• Canonical SMILES: C1CC2CC(OC2C1)CI
• Molecular Formula: C8H13IO
• Molecular Weight: 252.09 g/mol

Description

2-(iodomethyl)hexahydro-2H-cyclopenta[b]furan is a cyclic organic compound that has been the focus of scientific research in recent years. It is a versatile compound that has shown promise in various applications, including as a building block for the synthesis of other organic compounds, as a potential drug candidate, and as a tool for studying biological systems. In

Scientific Research Applications

Sustainable Polymers and Materials

Furan derivatives, derived from biomass, are pivotal in creating sustainable polymers and materials. They serve as alternative feedstocks for the chemical industry, potentially replacing non-renewable hydrocarbon sources. Furan compounds like 5-Hydroxymethylfurfural (HMF) and its derivatives are key in producing a new generation of polymers, functional materials, and fuels. These advancements signify a major step towards sustainable chemistry and materials science, utilizing renewable resources for a wide range of applications (Chernyshev, Kravchenko, & Ananikov, 2017).

Self-Healing Materials

The incorporation of furan groups into polymers, utilizing Diels–Alder (DA) chemistry, has led to the development of self-healing materials. These materials can repair themselves after damage, offering significant benefits for extending the lifespan and enhancing the durability of products. Furan derivatives play a crucial role in this innovative area, showcasing the versatility of furan chemistry in creating advanced materials with self-healing properties (Liu & Chuo, 2013).

Biofuels

Furan derivatives are also explored as promising biofuels. For example, 2,5-Dimethylfuran (DMF) is recognized for its potential as a biofuel, offering a green solution to the increasing demand for alternative energy sources. Derived from renewable biomass, DMF and similar furan-based compounds are being investigated for their performance and suitability in internal combustion engines, highlighting their role in the transition towards renewable energy (Hoang, Nižetić, & Ölçer, 2021).

Catalytic Transformations

The catalytic transformation of biomass-derived furfurals into valuable chemicals and intermediates is another area where furan derivatives demonstrate their utility. Cyclopentanone and its derivatives, obtained from furfural and HMF, are crucial intermediates used in synthesizing a diverse range of compounds with commercial prospects. This research area underscores the importance of furan derivatives in the biorefinery concept, aiming for a wide spectrum of petrochemicals from renewable resources (Dutta & Bhat, 2021).